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Compound of Interest

Compound Name: DI-87

Cat. No.: B8820172

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the proper disposal of DI-87, a deoxycytidine kinase (dCK) inhibitor used in research.
Adherence to these procedures is critical for minimizing environmental impact and ensuring
personnel safety.

Immediate Safety and Handling Precautions

Before handling DI-87, it is crucial to consult the Safety Data Sheet (SDS) provided by the
manufacturer. Personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat, should be worn at all times. Work in a well-ventilated area, preferably a fume hood, to
avoid inhalation of any dust or aerosols. In case of accidental contact, wash the affected area
immediately with copious amounts of water. For spills, follow the cleanup procedures outlined
in the SDS.

Quantitative Data for Disposal Considerations

The following table summarizes key quantitative data relevant to the handling and disposal of
DI-87. This information is essential for making informed decisions and ensuring compliance
with safety regulations.
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Parameter Value Source
Molecular Weight 502.65 g/mol Probechem
Appearance Solid Powder Probechem
Solubility in DMSO 10 mM Probechem
) -20°C for 12 months; 4°C for 6
Storage (Solid) Probechem
months

-80°C for 6 months; -20°C for 6
Storage (In Solvent) Probechem
months

Experimental Protocol for DI-87 Disposal

This protocol outlines the step-by-step procedure for the safe disposal of DI-87 waste. This
includes unused solid compound, contaminated labware, and solutions containing DI-87.

Objective: To safely collect, label, and dispose of DI-87 waste in accordance with institutional
and regulatory guidelines.

Materials:

o DI-87 waste (solid, solutions, contaminated labware)

e Appropriate waste containers (clearly labeled, leak-proof)

o Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat
e Fume hood

e Hazardous waste labels

e Waste disposal logbook

Procedure:

o Waste Segregation:
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o Solid Waste: Collect unused DI-87 powder and contaminated items such as weighing
paper and spatulas in a designated, sealed, and clearly labeled hazardous waste
container.

o Liquid Waste: Collect solutions containing DI-87 in a separate, leak-proof, and clearly
labeled hazardous waste container. Do not mix with other solvent waste unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Sharps Waste: Needles, syringes, or other sharps contaminated with DI-87 should be
disposed of in a designated sharps container for hazardous chemical waste.

e Container Labeling:

o Affix a hazardous waste label to each waste container as soon as the first item of waste is
added.

o The label must include:

» The words "Hazardous Waste"
» The full chemical name: "DI-87"
» The concentration of DI-87 in liquid waste.
» The date accumulation started.
» The responsible researcher's name and contact information.
= Any other information required by your institution.

e Waste Storage:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

o Ensure containers are kept closed at all times, except when adding waste.

o Store containers in secondary containment to prevent spills.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b8820172?utm_src=pdf-body
https://www.benchchem.com/product/b8820172?utm_src=pdf-body
https://www.benchchem.com/product/b8820172?utm_src=pdf-body
https://www.benchchem.com/product/b8820172?utm_src=pdf-body
https://www.benchchem.com/product/b8820172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8820172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁie,;\‘:iltall:i]lgy Sltjrilcineg

» Disposal Request:

o Once a waste container is full or has reached the designated accumulation time limit set
by your institution, submit a waste pickup request to your EHS office.

o Follow your institution's specific procedures for requesting a hazardous waste pickup.

e Record Keeping:

o Maintain a detailed log of all DI-87 waste generated, including the amount, date, and

disposal request date.

DI-87 Disposal Decision Pathway

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of DI-87.

Click to download full resolution via product page

Caption: Decision pathway for the proper segregation and disposal of DI-87 waste.

By following these procedures, you contribute to a safer research environment and ensure the
responsible management of chemical waste. Always consult your institution's specific
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guidelines and the manufacturer's SDS for the most accurate and up-to-date information.

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for DI-87]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8820172#di-87-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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